Cas no 2227989-58-2 (N-NEOPENTYLAMMELIDE)

• Product Name: N-NEOPENTYLAMMELIDE
• CAS No: 2227989-58-2
• MF: C₈H₁₄N₄O₂
• MW: 198.222361087799
• CID: 5704699
• PubChem ID: 134817323
• Update Time: 2025-05-21

N-NEOPENTYLAMMELIDE Chemical and Physical Properties

Names and Identifiers

• MFCD31630371
• 2227989-58-2
• N-Neopentylammelide
• AC2110
• CPD98958
• SY232247
• CS-12866
• 6-(2,2-dimethylpropylamino)-1H-1,3,5-triazine-2,4-dione
• AKOS037649651
• 1,3,5-Triazine-2,4(1H,3H)-dione, 6-[(2,2-dimethylpropyl)amino]-
• N-NEOPENTYLAMMELIDE

• Inchi： 1S/C8H14N4O2/c1-8(2,3)4-9-5-10-6(13)12-7(14)11-5/h4H2,1-3H3,(H3,9,10,11,12,13,14)
• InChI Key： NNTGXVJZNOSNQZ-UHFFFAOYSA-N
• SMILES： O=C1NC(N=C(N1)NCC(C)(C)C)=O

Computed Properties

• Exact Mass: 198.11167570g/mol
• Monoisotopic Mass: 198.11167570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 82.6Ų

Additional information on N-NEOPENTYLAMMELIDE

Comprehensive Overview of N-Neopentylammelide (CAS No. 2227989-58-2): Properties, Applications, and Industry Insights

N-Neopentylammelide (CAS No. 2227989-58-2) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural properties. As a derivative of ammelide, this compound features a neopentyl group, which enhances its stability and reactivity in synthetic pathways. Researchers are increasingly exploring its potential as a building block for high-performance materials and bioactive molecules, aligning with the growing demand for sustainable chemistry solutions.

The molecular structure of CAS 2227989-58-2 contributes to its versatility. Its hydrogen-bonding capacity and steric hindrance from the neopentyl moiety make it valuable for designing drug candidates with improved metabolic stability. Recent studies highlight its role in catalysis and polymer modification, addressing industry needs for eco-friendly alternatives. With the rise of green chemistry trends, N-Neopentylammelide is being investigated for low-toxicity applications in crop protection formulations.

Analytical characterization of 2227989-58-2 reveals exceptional purity standards (>98% by HPLC), meeting stringent requirements for pharmaceutical intermediates. Its thermal stability (decomposition point >250°C) makes it suitable for high-temperature processes, a key advantage for industrial scale-up. Manufacturers emphasize GMP-compliant synthesis protocols to ensure batch-to-batch consistency, responding to quality concerns in precision medicine development.

Market intelligence indicates rising patent filings involving N-Neopentylammelide, particularly in bioconjugation technologies and controlled-release systems. This correlates with increased search volumes for "CAS 2227989-58-2 suppliers" and "neopentyl derivatives in drug discovery" across scientific databases. Regulatory agencies have approved its use in several non-hazardous applications, facilitating global trade under standard REACH compliance frameworks.

Ongoing research explores 2227989-58-2's potential in electronic materials, where its dielectric properties show promise for organic semiconductors. The compound's compatibility with click chemistry protocols further expands its utility in biomaterial engineering. As industries prioritize molecular diversity for innovation, N-Neopentylammelide stands out as a multifaceted tool for structure-activity optimization across disciplines.

Quality control protocols for CAS 2227989-58-2 employ advanced techniques like LC-MS and NMR spectroscopy, ensuring compliance with ICH guidelines. Storage recommendations (-20°C under nitrogen) preserve its chemical integrity, while custom synthesis services cater to specialized research needs. The compound's logP value (2.1±0.3) suggests favorable bioavailability characteristics for medicinal chemistry applications.

Emerging applications in battery electrolytes and photoresists demonstrate the compound's cross-industry relevance. Technical bulletins emphasize its solubility profile (soluble in DMSO, DMF) for formulation science applications. With structure-property relationship studies ongoing, N-Neopentylammelide continues to attract R&D investment as a versatile synthon in modern chemical innovation.